N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine

• IUPAC Name: 2-[methyl-(4-piperidin-1-ylsulfonylbenzoyl)amino]acetic acid
• InChI: InChI=1S/C15H20N2O5S/c1-16(11-14(18)19)15(20)12-5-7-13(8-6-12)23(21,22)17-9-3-2-4-10-17/h5-8H,2-4,9-11H2,1H3,(H,18,19)
• InChI Key: RXDREMGTSROIOX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Molecular Formula: C15H20N2O5S
• Molecular Weight: 340.4 g/mol

Description

N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine, commonly known as NPS 2143, is a small molecule inhibitor of the calcium-sensing receptor (CaSR). This receptor is a G-protein-coupled receptor that plays a crucial role in the regulation of calcium homeostasis and bone metabolism. The use of NPS 2143 in scientific research has been increasing due to its ability to selectively inhibit the CaSR, making it a valuable tool for investigating the role of this receptor in various physiological and pathological processes.

Mechanism of Action

NPS 2143 selectively inhibits the N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine by binding to the allosteric site of the receptor. This binding prevents the receptor from responding to changes in extracellular calcium levels, leading to a decrease in intracellular calcium signaling. This inhibition of the N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine can have various physiological effects, depending on the tissue and cell type.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NPS 2143 are dependent on the tissue and cell type being studied. In bone cells, NPS 2143 has been shown to inhibit osteoclast differentiation and bone resorption. In cardiovascular cells, it has been shown to regulate blood pressure and vascular tone. In cancer cells, it has been shown to inhibit cell proliferation and induce apoptosis. In immune cells, it has been shown to modulate cytokine production and cell activation. In pancreatic beta cells, it has been shown to regulate insulin secretion. In renal cells, it has been shown to regulate calcium and phosphate homeostasis.

Advantages and Limitations for Lab Experiments

The use of NPS 2143 in scientific research has several advantages, including its ability to selectively inhibit the N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine, making it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. However, there are also limitations to its use, including its potential off-target effects and the need for careful dose titration to avoid toxicity.

Future Directions

There are several future directions for the use of NPS 2143 in scientific research. One area of interest is the investigation of the role of the N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine in the regulation of energy metabolism and obesity. Another area of interest is the development of more selective and potent N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine inhibitors for use in clinical settings, such as the treatment of hyperparathyroidism and osteoporosis. Additionally, the use of NPS 2143 in combination with other drugs or therapies may provide new insights into the mechanisms of various diseases and lead to the development of more effective treatments.

Scientific Research Applications

NPS 2143 has been used in various scientific research applications, including the investigation of the role of the N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine in bone metabolism, cardiovascular function, and cancer progression. It has also been used to study the effects of the N-methyl-N-[4-(1-piperidinylsulfonyl)benzoyl]glycine on the immune system, insulin secretion, and renal function.